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Compound of Interest

Compound Name: Dimethylamine

Cat. No.: B145610

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling
dimethylamine in a laboratory setting. It includes comprehensive operational and disposal
plans with procedural, step-by-step guidance to ensure the safe and compliant use of this
chemical.

l. Personal Protective Equipment (PPE) for
Dimethylamine

The selection of appropriate Personal Protective Equipment (PPE) is critical to minimize
exposure and ensure safety when handling dimethylamine. The following table summarizes
the recommended PPE based on the task and potential exposure level.

Table 1: Recommended Personal Protective Equipment for Dimethylamine

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b145610?utm_src=pdf-interest
https://www.benchchem.com/product/b145610?utm_src=pdf-body
https://www.benchchem.com/product/b145610?utm_src=pdf-body
https://www.benchchem.com/product/b145610?utm_src=pdf-body
https://www.benchchem.com/product/b145610?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145610?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Eye/Face . . Respiratory
Exposure Level ] Hand Protection  Body Protection )
Protection Protection
) Nitrile or
Low Risk /
_ . Neoprene
Incidental Chemical splash )
gloves. Regularly Work in a
Contact (e.g., goggles )
) ) inspect gloves Fully-buttoned, properly
handling sealed conforming to EN _ o
for signs of long-sleeved lab functioning

containers, 166.[1][2] A face ] )
) ) ) degradation and coat. chemical fume
preparing dilute shield may also
) ) replace hood.[2]
solutions in a be worn.[3] _ _ _
immediately if
fume hood) .
contaminated.[4]
Butyl rubber or
heavy-duty
Neoprene A NIOSH-
gloves. While approved air-
specific purifying
] ) breakthrough respirator with an
Medium Risk / ) )
) times for ) ammonia/methyl
Potential for Chemical-

Splash (e.qg.,
transferring small
guantities,
reactions under

Chemical splash
goggles and a
face shield.[3]

dimethylamine
are not readily
available, for the

similar chemical

resistant apron
over a lab coat or
a chemical-

resistant suit.

amine cartridge if
work is not
performed in a

fume hood or if

Diethylamine, thereis a
reflux) )
Ansell potential for
recommends exceeding
gloves with a exposure limits.
breakthrough [61[718]1I°]
time of >480
minutes.[5]
High Risk / Chemical splash Butyl rubber Chemical- A NIOSH-
Potential for goggles and a gloves with resistant suit, approved
Significant face shield. extended culffs. boots, and head supplied-air

Exposure (e.g.,
large-scale

reactions,

covering.

respirator (SAR)
or a self-
contained

breathing

© 2025 BenchChem. All rights reserved.

2/9

Tech Support


https://akkim.com.tr/wp-content/uploads/2021/02/DIMETHYLAMINE-Safety-Data-Sheet.pdf
https://www.fishersci.dk/store/msds?partNumber=10647554&countryCode=DK&language=en
https://www.lsuhsc.edu/admin/pfm/ehs/docs/DMF.pdf
https://www.oxfordlabfinechem.com/msds/(D-03410)%20DIMETHYLAMINE%20SOLUTION%2040%20(For%20synthesis).pdf
https://www.fishersci.dk/store/msds?partNumber=10647554&countryCode=DK&language=en
https://www.lsuhsc.edu/admin/pfm/ehs/docs/DMF.pdf
https://www.ansell.com/cn/en/products/alphatec-02-100/crg/WgW03IakuihCqwfNXgqWdg
https://www.coopersafety.com/respirators/gas-vapor-cartridges/north-gas-vapor-cartridges/north-ammonia-methylamine-cartridge-2-pack.html
https://www.selectsafetysales.com/p-637-respirator-cartridges-3m-respirator-cartridges-3m-respirator-filters.aspx
https://www.sylprotec.com/en/north-respirators/3405-north-multi-gases-organic-vapors-acid-gases-other-gases-cartridges.html
https://www.3m.com/3M/en_US/p/d/b5005545002/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145610?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

cleaning up apparatus
spills) (SCBA).[4]

Occupational Exposure Limits for Dimethylamine

Organization Limit Value

Permissible Exposure Limit
OSHA 10 ppm
(PEL) - 8-hr TWA

Recommended Exposure Limit
NIOSH 10 ppm
(REL) - 10-hr TWA

Threshold Limit Value (TLV) -

ACGIH 5 ppm
8-hr TWA
Short-Term Exposure Limit

ACGIH 15 ppm
(STEL)

Il. Operational Plan for Handling Dimethylamine

This section provides a step-by-step guide for the safe handling of dimethylamine in a
laboratory setting.

1. Pre-Handling Preparation:

» Risk Assessment: Conduct a thorough risk assessment for the planned experiment,
identifying potential hazards and necessary control measures.

o Fume Hood Verification: Ensure the chemical fume hood is functioning correctly and has a
valid inspection sticker.[2]

e PPE Inspection: Inspect all PPE for damage or contamination before use.

» Emergency Equipment: Locate and ensure the accessibility of the nearest safety shower,
eyewash station, and fire extinguisher.[1]
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» Spill Kit: Have a spill kit readily available that is appropriate for flammable and corrosive
materials. This should include absorbent materials like vermiculite or sand.[10][11]

2. Handling Aqueous Dimethylamine Solution:

e Grounding: When transferring dimethylamine from a metal container, ensure that the
container and receiving vessel are properly grounded to prevent static discharge.[11]

» Dispensing: Use a bottle-top dispenser or a funnel for transferring the solution to minimize
splashing.

» Container Sealing: Keep containers of dimethylamine tightly sealed when not in use.[1]

e Environment: Work away from ignition sources such as open flames, hot plates, and spark-
producing equipment.[1]

3. Post-Handling Procedures:
o Decontamination: Wipe down the work area with an appropriate cleaning agent.

» Glove Removal: Remove gloves using the proper technique to avoid skin contact with any
residual chemical.

» Hand Washing: Wash hands thoroughly with soap and water after handling dimethylamine,
even if gloves were worn.[11]

lll. Disposal Plan for Dimethylamine Waste

Proper disposal of dimethylamine waste is crucial to prevent environmental contamination and
ensure regulatory compliance.

1. Waste Collection:

o Waste Container: Collect all dimethylamine-containing waste in a designated, properly
labeled, and chemically compatible waste container.[12][13]

o Segregation: Do not mix dimethylamine waste with incompatible materials.
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» Container Closure: Keep the waste container securely closed except when adding waste.[13]
2. Disposal of Empty Containers:

o Triple Rinsing: Empty containers that held dimethylamine must be triple-rinsed with a
suitable solvent (e.g., water). The first rinseate must be collected and disposed of as
hazardous waste.[12][14]

o Defacing: After rinsing, deface or remove the original label before disposing of the container
as regular laboratory glass or plastic waste, in accordance with institutional policy.[14]

3. Arranging for Disposal:

o Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department
to arrange for the pickup and disposal of the hazardous waste container.[14]

o Labeling: Ensure the waste container is accurately labeled with its contents and associated
hazards.

IV. Visual Guides for Safety Protocols

Diagram 1: PPE Selection for Handling Dimethylamine
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Caption: PPE selection workflow based on risk assessment.

Diagram 2: Emergency Response for a Dimethylamine Spill
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Dimethylamine Spill Occurs

Evacuate Immediate Area & Alert Others

Assess Spill Size & Risk

Small Spill & Trained Personnel Large Spill or Untrained Personnel

Action: Don Appropriate PPE (See Table 1 - High Risk)

Action: Call EHS/Emergency Services
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;
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\
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Spill Managed
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Caption: Emergency response procedure for a dimethylamine spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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